Cas no 157581-05-0 (1-tert-butyl-4-prop-2-enylsulfanylbenzene)

• Product Name: 1-tert-butyl-4-prop-2-enylsulfanylbenzene
• CAS No: 157581-05-0
• MF: C₁₃H₁₈S
• MW: 206.347022533417
• MDL: MFCD04275045
• CID: 5171159
• Update Time: 2026-03-04

1-tert-butyl-4-prop-2-enylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-prop-2-enylsulfanylbenzene

• MDL： MFCD04275045
• Inchi： 1S/C13H18S/c1-5-10-14-12-8-6-11(7-9-12)13(2,3)4/h5-9H,1,10H2,2-4H3
• InChI Key： RQQSDLCFFKIUHG-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=CC=C(SCC=C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 1-tert-butyl-4-prop-2-enylsulfanylbenzene

Recent Advances in the Study of 1-tert-butyl-4-prop-2-enylsulfanylbenzene (CAS: 157581-05-0) in Chemical Biology and Pharmaceutical Research

The compound 1-tert-butyl-4-prop-2-enylsulfanylbenzene (CAS: 157581-05-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have demonstrated that 1-tert-butyl-4-prop-2-enylsulfanylbenzene exhibits promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression. The researchers employed a combination of in vitro and in silico techniques to elucidate the molecular mechanisms underlying its activity, identifying specific interactions with key proteins in the NF-κB pathway.

In addition to its anti-inflammatory properties, 1-tert-butyl-4-prop-2-enylsulfanylbenzene has shown potential as a scaffold for the development of novel antimicrobial agents. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized structure-activity relationship (SAR) analysis to optimize the compound's antimicrobial potency while minimizing cytotoxicity. These findings suggest that further modifications to the core structure could yield even more effective antimicrobial candidates.

The synthesis and characterization of 1-tert-butyl-4-prop-2-enylsulfanylbenzene have also been refined in recent years. A 2024 publication in Organic Letters detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new methodology employs green chemistry principles, such as solvent-free reactions and catalytic processes, making it more sustainable for large-scale production. This advancement is particularly relevant for pharmaceutical applications, where scalability and reproducibility are critical considerations.

Looking ahead, researchers are exploring the potential of 1-tert-butyl-4-prop-2-enylsulfanylbenzene in targeted drug delivery systems. Preliminary data from a collaborative study between academic and industry partners indicate that the compound's unique chemical properties make it an attractive candidate for conjugation with nanoparticles or antibodies. Such hybrid systems could enable precise delivery of therapeutic agents to specific tissues or cells, thereby improving efficacy and reducing side effects. Further investigations in this area are expected to yield valuable insights into its translational potential.

In conclusion, 1-tert-butyl-4-prop-2-enylsulfanylbenzene (CAS: 157581-05-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and application, position it as a valuable tool for drug discovery and development. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. As research in this area continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.